benzaldehyde [3-(4-hydroxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone

• IUPAC Name: (2E)-2-[(E)-benzylidenehydrazinylidene]-3-(4-hydroxyphenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H13N3O2S/c20-14-8-6-13(7-9-14)19-15(21)11-22-16(19)18-17-10-12-4-2-1-3-5-12/h1-10,20H,11H2/b17-10+,18-16+
• InChI Key: NUQYOLPTJCLNEQ-NSDISPIVSA-N
• Canonical SMILES: C1C(=O)N(C(=NN=CC2=CC=CC=C2)S1)C3=CC=C(C=C3)O
• Isomeric SMILES: C1C(=O)N(/C(=N\N=C\C2=CC=CC=C2)/S1)C3=CC=C(C=C3)O
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

Benzaldehyde [3-(4-hydroxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is a compound that has been extensively studied for its potential applications in various fields of scientific research. This compound is a hydrazone derivative of thiazolidinone, which is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. The synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound are discussed in

Mechanism of Action

The mechanism of action of benzaldehyde [3-(4-hydroxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways involved in oxidative stress, inflammation, and cancer.
Biochemical and physiological effects:
This compound has been shown to exert various biochemical and physiological effects such as:
1. Reduction of oxidative stress: this compound has been shown to reduce oxidative stress by scavenging free radicals and increasing the activity of antioxidant enzymes.
2. Inhibition of inflammation: this compound has been shown to inhibit inflammation by modulating the expression of various inflammatory mediators.
3. Induction of apoptosis: this compound has been shown to induce apoptosis in cancer cells by activating various apoptotic pathways.

Advantages and Limitations for Lab Experiments

The advantages and limitations of using benzaldehyde [3-(4-hydroxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone in lab experiments are:
Advantages:
1. High stability: this compound is a stable compound that can be stored for long periods without degradation.
2. Easy synthesis: this compound can be easily synthesized using simple reaction conditions.
3. Broad range of applications: this compound has a broad range of applications in various fields of scientific research.
Limitations:
1. Limited solubility: this compound has limited solubility in some solvents, which may limit its use in certain experiments.
2. Limited stability in acidic conditions: this compound is not stable in acidic conditions, which may limit its use in certain experiments.
3. Limited toxicity data: There is limited toxicity data available for this compound, which may limit its use in certain experiments.

Future Directions

Some of the future directions for research on benzaldehyde [3-(4-hydroxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone are:
1. Development of novel derivatives: The synthesis of novel derivatives of this compound with improved properties such as solubility, stability, and bioactivity.
2. In vivo studies: The evaluation of the in vivo effects of this compound in animal models of oxidative stress, inflammation, and cancer.
3. Mechanistic studies: The elucidation of the molecular mechanisms underlying the effects of this compound on oxidative stress, inflammation, and cancer.
4. Clinical trials: The evaluation of the safety and efficacy of this compound in human clinical trials for the treatment of oxidative stress-related diseases, inflammatory diseases, and cancer.
Conclusion:
This compound is a compound that has potential applications in various fields of scientific research. The synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound for the treatment of various diseases.

Scientific Research Applications

Benzaldehyde [3-(4-hydroxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been extensively studied for its potential applications in various fields of scientific research. Some of the applications of this compound are:
1. Antioxidant activity: this compound has been shown to possess antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases.
2. Anti-inflammatory activity: this compound has been shown to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.
3. Anticancer activity: this compound has been shown to possess anticancer activity against various cancer cell lines, which makes it a potential candidate for the development of anticancer drugs.